Cas no 2098143-97-4 (1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine)

• Product Name: 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine
• CAS No: 2098143-97-4
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5725989
• PubChem ID: 121213639
• Update Time: 2025-06-08

1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• F2198-5241
• AKOS026724109
• 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine
• 1-(1-ethyl-3-pyrazin-2-ylpyrazol-4-yl)-N-methylmethanamine
• starbld0047751
• 2098143-97-4

• Inchi： 1S/C11H15N5/c1-3-16-8-9(6-12-2)11(15-16)10-7-13-4-5-14-10/h4-5,7-8,12H,3,6H2,1-2H3
• InChI Key： LUWFYZSUYYKJEY-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CNC)C(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine

Professional Introduction to Compound with CAS No. 2098143-97-4 and Product Name: 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine

The compound identified by the CAS number 2098143-97-4 and the product name 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates multiple heterocyclic rings, including pyrazole and pyrazine, which are well-documented for their pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the pyrazole and pyrazine moieties in this compound suggests a high likelihood of interaction with biological targets, making it a promising candidate for further investigation. Specifically, the 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine structure exhibits a unique combination of functional groups that could facilitate binding to specific enzymes or receptors involved in various disease pathways.

In the context of current pharmaceutical research, the development of small molecules that can modulate biological processes is of paramount importance. The compound in question has been studied for its potential role in inhibiting key enzymes associated with inflammatory responses and metabolic disorders. Preliminary computational studies have indicated that this molecule may exhibit favorable binding affinities to targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are critical in regulating cell proliferation and differentiation.

The synthesis of 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core. These methods not only enhance the efficiency of the synthesis but also allow for modifications that can fine-tune the pharmacological properties of the compound.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for derivative development. By leveraging structural analogs, researchers can explore variations that may improve bioavailability, reduce toxicity, or enhance target specificity. The pyrazole and pyrazine rings provide multiple sites for functionalization, enabling the creation of a diverse library of compounds for high-throughput screening.

Current advancements in drug discovery methodologies emphasize the use of computational tools to predict biological activity. Molecular docking simulations have been performed on 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine to identify potential binding interactions with therapeutic targets. These studies have revealed promising leads that warrant further experimental validation. The results suggest that this compound may exhibit inhibitory effects on pathways relevant to cancer, neurodegenerative diseases, and autoimmune disorders.

The pharmacokinetic profile of this compound is another critical area of investigation. Understanding how the body processes such molecules is essential for optimizing their therapeutic potential. Preliminary pharmacokinetic studies indicate that 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylmethanamine exhibits moderate solubility and bioavailability, suggesting its feasibility for oral administration. Further studies are needed to assess its metabolic stability and excretion pathways.

In conclusion, the compound with CAS No. 2098143-97-4 and the product name 1-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yll)-N-methylmethanamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this compound holds great potential for improving human health through innovative medicinal solutions.